Cas no 77883-50-2 (1-Azepan-1-yl-propan-2-ol)

• Product Name: 1-Azepan-1-yl-propan-2-ol
• CAS No: 77883-50-2
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 571211
• PubChem ID: 99002
• Update Time: 2025-07-02

1-Azepan-1-yl-propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1-ethanol,hexahydro-a-methyl-
• 1-(HEXAMETHYLENEIMINO)-PROPANOL
• 1-Azepan-1-yl-propan-2-ol
• 1-azaperhydroepinylpropan-2-ol
• 1-hexahydroazepin-1-yl-propan-2-ol
• AC1L40KW
• AC1Q2BW3
• AC1Q2BW4
• EINECS 278-781-4
• N-< 2-Hydroxy-propyl> -hexamethylenimin
• NSC163331
• SBB056515
• Hexahydro-alpha-methyl-1H-azepine-1-ethanol
• 1-(azepan-1-yl)propan-2-ol
• AKOS010107417
• 1-(HEXAMETHYLENEIMINO)-2-PROPANOL
• FT-0605829
• NSC 163331
• NS00058132
• DTXSID601279395
• 77883-50-2
• SCHEMBL23163258
• NSC-163331

• Inchi： 1S/C9H19NO/c1-9(11)8-10-6-4-2-3-5-7-10/h9,11H,2-8H2,1H3
• InChI Key： RHULHUMGLDCWCP-UHFFFAOYSA-N
• SMILES： OC(C)CN1CCCCCC1

Computed Properties

• Exact Mass: 157.146664
• Monoisotopic Mass: 157.146664
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5
• XLogP3: 1.2

Experimental Properties

• Density: 0.94
• Boiling Point: 243.1°C at 760 mmHg
• Flash Point: 99.7°C
• Refractive Index: 1.47
• PSA: 23.47000
• LogP: 1.18110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 1-Azepan-1-yl-propan-2-ol

Comprehensive Overview of 1-Azepan-1-yl-propan-2-ol (CAS No. 77883-50-2): Properties, Applications, and Industry Insights

1-Azepan-1-yl-propan-2-ol (CAS No. 77883-50-2) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This molecule combines an azepane ring with a propan-2-ol side chain, offering versatile reactivity for synthetic applications. As interest grows in nitrogen-containing heterocycles, this compound has emerged as a valuable building block for drug discovery and material science.

The molecular structure of 1-Azepan-1-yl-propan-2-ol features a seven-membered saturated azepane ring, which contributes to its conformational flexibility compared to smaller ring systems. This property makes it particularly interesting for researchers developing bioactive molecules and pharmaceutical intermediates. Recent studies highlight its potential in creating GPCR-targeting compounds, a hot topic in neuropharmacology and cancer research.

From a synthetic chemistry perspective, the secondary alcohol moiety in 1-Azepan-1-yl-propan-2-ol provides multiple modification opportunities. Chemists frequently explore its O-functionalization and N-alkylation reactions to create diverse molecular architectures. The compound's balanced lipophilicity and water solubility make it particularly valuable for medicinal chemistry applications where drug-like properties are crucial.

In pharmaceutical development, 1-Azepan-1-yl-propan-2-ol serves as a precursor for various central nervous system (CNS) drugs. Its structural similarity to neurotransmitter modulators has sparked interest in developing novel neurological therapeutics. Recent patent literature reveals its incorporation into compounds targeting neurodegenerative diseases and mood disorders, aligning with current healthcare priorities.

The compound's stability profile makes it suitable for process chemistry applications. Manufacturers value its compatibility with common organic synthesis conditions, including hydrogenation and cross-coupling reactions. These characteristics support its growing use in scale-up production of complex molecules, addressing industry demands for efficient synthetic routes.

Analytical characterization of 1-Azepan-1-yl-propan-2-ol typically involves NMR spectroscopy and mass spectrometry techniques. The compound's well-defined spectral signatures facilitate quality control in research and production settings. Recent advances in analytical chemistry have enabled more precise quantification of this material in complex matrices, supporting its application in formulation development.

From a regulatory perspective, 1-Azepan-1-yl-propan-2-ol falls under standard chemical handling guidelines. Proper laboratory safety protocols should be followed when working with this compound, including appropriate personal protective equipment (PPE) and ventilation systems. These precautions align with current industry standards for chemical management and worker safety.

The commercial availability of 1-Azepan-1-yl-propan-2-ol has expanded in recent years to meet growing research demand. Suppliers typically offer this compound in various packaging configurations and purity grades to accommodate different application needs. Current market trends show increasing interest in custom synthesis services for derivatives of this scaffold.

Environmental considerations for 1-Azepan-1-yl-propan-2-ol include standard waste management practices for organic compounds. The chemical industry continues to develop improved green chemistry approaches for handling such materials, reflecting broader sustainability initiatives. These developments support the compound's responsible use in various research and industrial applications.

Future research directions for 1-Azepan-1-yl-propan-2-ol may explore its potential in catalysis and material science applications. The compound's structural features suggest possible utility in designing ligand systems for metal complexes or as a component in functional polymers. Such applications would align with current interests in advanced materials development.

In conclusion, 1-Azepan-1-yl-propan-2-ol (CAS No. 77883-50-2) represents a valuable chemical entity with diverse applications across multiple scientific disciplines. Its unique combination of structural features continues to inspire innovation in drug discovery, materials engineering, and chemical synthesis. As research progresses, this compound will likely maintain its importance in developing novel solutions for scientific and technological challenges.